4-[2,2,2-trifluoro-1-hydroxy-1-(trifluoromethyl)ethyl]benzamide
Overview
Description
4-[2,2,2-trifluoro-1-hydroxy-1-(trifluoromethyl)ethyl]benzamide, also known as TFEA, is a synthetic compound that has gained attention in the field of scientific research due to its potential as a therapeutic agent. TFEA is a member of the benzamide family of compounds and has been shown to possess a wide range of biochemical and physiological effects.
Mechanism of Action
The exact mechanism of action of 4-[2,2,2-trifluoro-1-hydroxy-1-(trifluoromethyl)ethyl]benzamide is not fully understood, but it is believed to act through various pathways such as the modulation of oxidative stress, inflammation, and apoptosis. This compound has been shown to increase the expression of antioxidant enzymes and reduce the production of reactive oxygen species, which can contribute to neurodegeneration.
Biochemical and Physiological Effects:
This compound has been shown to possess a wide range of biochemical and physiological effects. It has been demonstrated to increase the levels of various neurotransmitters such as dopamine and acetylcholine, which can improve cognitive function. This compound has also been shown to reduce the levels of pro-inflammatory cytokines, which can contribute to neuroinflammation.
Advantages and Limitations for Lab Experiments
One of the major advantages of 4-[2,2,2-trifluoro-1-hydroxy-1-(trifluoromethyl)ethyl]benzamide is its ability to cross the blood-brain barrier, which allows it to exert its effects directly on the central nervous system. However, this compound has also been shown to have limited solubility in aqueous solutions, which can make it difficult to work with in certain lab experiments.
Future Directions
There are several future directions for the research of 4-[2,2,2-trifluoro-1-hydroxy-1-(trifluoromethyl)ethyl]benzamide. One potential area of study is the development of this compound analogs with improved solubility and potency. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential as a therapeutic agent for various neurological disorders.
Scientific Research Applications
4-[2,2,2-trifluoro-1-hydroxy-1-(trifluoromethyl)ethyl]benzamide has been studied extensively in the field of neuroscience due to its potential as a therapeutic agent for various neurological disorders. It has been shown to possess neuroprotective properties and has been studied for its potential in treating conditions such as Alzheimer's disease, Parkinson's disease, and cerebral ischemia.
properties
IUPAC Name |
4-(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-yl)benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7F6NO2/c11-9(12,13)8(19,10(14,15)16)6-3-1-5(2-4-6)7(17)18/h1-4,19H,(H2,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UVHDSYUBTMKAIE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)N)C(C(F)(F)F)(C(F)(F)F)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7F6NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.